The past, present, and future of the Yang reaction†
Organic & Biomolecular Chemistry Pub Date: 2016-08-09 DOI: 10.1039/C6OB01214K
Abstract
Photoexcited ketones have diradical characteristics and are functionally similar to high-spin metal–oxo species that are frequently used to catalyze C–H oxidation. First discovered by Yang in 1958, photoexcited ketones can abstract a hydrogen atom from hydrocarbons inter- or intramolecularly. Coupling with atom-transfer, group-transfer, or radical addition, the Yang reaction can be used to achieve various types of C–H functionalization. We provide in this article an overview of triplet ketone-mediated or catalyzed C–H functionalization reactions.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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